Cas no 1361753-94-7 (3-(Chloromethyl)-2-(difluoromethyl)-4-methylpyridine-6-acetic acid)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-4-methylpyridine-6-acetic acid
• CAS No: 1361753-94-7
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933339
• Update Time: 2025-10-31

3-(Chloromethyl)-2-(difluoromethyl)-4-methylpyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-4-methylpyridine-6-acetic acid

• Inchi： 1S/C10H10ClF2NO2/c1-5-2-6(3-8(15)16)14-9(10(12)13)7(5)4-11/h2,10H,3-4H2,1H3,(H,15,16)
• InChI Key： DIOQOXVTYPZODD-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC(CC(=O)O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-4-methylpyridine-6-acetic acid

Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-4-methylpyridine-6-acetic Acid (CAS No. 1361753-94-7)

3-(Chloromethyl)-2-(difluoromethyl)-4-methylpyridine-6-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1361753-94-7, this compound represents a unique structural motif combining a pyridine core with functional groups that make it particularly valuable for medicinal chemistry applications. The presence of both a chloromethyl and a difluoromethyl substituent on the pyridine ring introduces distinct reactivity and electronic properties, which are highly leveraged in the design of novel bioactive molecules.

The chloromethyl group (–CH₂Cl) is known for its electrophilicity, making it an excellent site for nucleophilic substitution reactions. This property is particularly useful in constructing complex molecular architectures through cross-coupling reactions such as Suzuki or Heck couplings. Additionally, the difluoromethyl group (–CF₂) is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug candidates. The combination of these two groups with a methyl substituent at the 4-position and an acetic acid moiety at the 6-position creates a versatile scaffold for further derivatization.

In recent years, there has been growing interest in pyridine derivatives as key components in drug discovery. Pyridine-based compounds are prevalent in many approved drugs due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of substituents in 3-(Chloromethyl)-2-(difluoromethyl)-4-methylpyridine-6-acetic acid allows for fine-tuning of physicochemical properties, making it an attractive building block for developing small-molecule inhibitors or modulators.

One of the most compelling aspects of this compound is its potential utility in fragment-based drug design. Fragment-based approaches rely on identifying small, low-molecular-weight compounds (fragments) that bind to target proteins with moderate affinity. These fragments can then be optimized through iterative chemical modifications to achieve higher potency and selectivity. The structural features of 3-(Chloromethyl)-2-(difluoromethyl)-4-methylpyridine-6-acetic acid, including its rigid pyridine core and multiple functional handles, make it an ideal candidate for generating novel pharmacological fragments.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms can significantly alter the electronic distribution and steric environment of a molecule, thereby influencing its biological activity. For instance, difluoromethylation is a powerful strategy for enhancing the metabolic stability of drug candidates by preventing oxidative degradation. The presence of both chlorine and fluorine substituents in 3-(Chloromethyl)-2-(difluoromethyl)-4-methylpyridine-6-acetic acid positions it as a valuable intermediate for exploring such modifications.

The acetic acid moiety at the 6-position of the pyridine ring provides another point of modification, allowing for further derivatization through esterification or amidation reactions. These modifications can be used to fine-tune solubility, bioavailability, and pharmacokinetic profiles of derived compounds. Moreover, the carboxylic acid group can participate in hydrogen bonding interactions with biological targets, which is crucial for achieving high binding affinity.

From a synthetic chemistry perspective, 3-(Chloromethyl)-2-(difluoromethyl)-4-methylpyridine-6-acetic acid offers several advantages as a starting material. The chloromethyl group can be readily transformed into other functional groups such as alcohols, amines, or thiols through nucleophilic substitution reactions. Similarly, the difluoromethyl group can undergo various transformations, including cross-coupling reactions or radical-mediated functionalization. These synthetic versatility makes this compound a valuable tool for exploring new chemical space in drug discovery.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-4-methylpyridine-6-acetic acid (CAS No. 1361753-94-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of both chloromethyl and difluoromethyl groups on a pyridine core, make it an excellent scaffold for designing novel bioactive molecules. The compound’s synthetic accessibility and modularity further enhance its utility as a building block for fragment-based drug design and optimization strategies.